Cas no 835916-53-5 (Benzoic acid, 2-iodo-5-nitro-, ethyl ester)
835916-53-5 structure
Product Name:Benzoic acid, 2-iodo-5-nitro-, ethyl ester
CAS No:835916-53-5
MF:C9H8INO4
MW:321.068594932556
CID:1815807
PubChem ID:11484057
Update Time:2025-04-21
Benzoic acid, 2-iodo-5-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-iodo-5-nitro-, ethyl ester
- ethyl 2-iodo-5-nitrobenzoate
- DTXSID00467412
- SCHEMBL17737229
- DS-13240
- ethyl2-iodo-5-nitrobenzoate
- 2-Iodo-5-nitro-benzoic acid ethyl ester
- AKOS009471094
- 835916-53-5
-
- Inchi: 1S/C9H8INO4/c1-2-15-9(12)7-5-6(11(13)14)3-4-8(7)10/h3-5H,2H2,1H3
- InChI Key: ZCWYGSBIQNNEBO-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C=C1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 320.94981g/mol
- Monoisotopic Mass: 320.94981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Benzoic acid, 2-iodo-5-nitro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099439-10g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 95% | 10g |
$683.40 | 2023-08-31 | |
| Alichem | A019099439-25g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 95% | 25g |
$1352.39 | 2023-08-31 | |
| Alichem | A019099439-100g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 95% | 100g |
$3283.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678786-10g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 98% | 10g |
¥9437.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678786-25g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 98% | 25g |
¥20002.00 | 2024-07-28 | |
| Crysdot LLC | CD12026734-5g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 97% | 5g |
$309 | 2024-07-24 | |
| Crysdot LLC | CD12026734-10g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 97% | 10g |
$515 | 2024-07-24 | |
| Crysdot LLC | CD12026734-25g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 97% | 25g |
$1016 | 2024-07-24 | |
| Crysdot LLC | CD12026734-100g |
Ethyl 2-iodo-5-nitrobenzoate |
835916-53-5 | 97% | 100g |
$2600 | 2024-07-24 |
Benzoic acid, 2-iodo-5-nitro-, ethyl ester Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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